Cas no 1810-78-2 (2,2,4,6-tetramethyl-1,2-dihydroquinoline)

• Product Name: 2,2,4,6-tetramethyl-1,2-dihydroquinoline
• CAS No: 1810-78-2
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 906925
• PubChem ID: 294062
• Update Time: 2025-04-19

2,2,4,6-tetramethyl-1,2-dihydroquinoline Chemical and Physical Properties

Names and Identifiers

• 2,2,4,6-tetramethyl-1,2-dihydroquinoline
• 2,2,4,6-Tetramethyl-1,2-dihydro-quinoline
• 2,2,4,6-tetramethyl-1H-quinoline
• 1,2-Dihydro-2,2,4,6-tetramethylquinoline
• 2,2,3,6-tetramethyl-1,2-dihydroquinoline
• 2,2,4,6-Tetramethyl-1,2-dihydro-chinolin
• 2,2,4,6-tetramethyl-1,2-dihydroquionoline
• 2,2,4,6-tetramethyl-1,2-dihyroquinoline
• AC1L6L5P
• AC1Q1IHO
• CTK0I0974
• NSC161577
• STOCK1S-01671
• SureCN941508
• AKOS000270104
• CHEMBL1371492
• STK870733
• SCHEMBL941508
• NSC-161577
• CS-0282055
• 1810-78-2
• DTXSID00303785
• Z56801290
• HMS2495I09
• SMR000060862
• Quinoline, 1,2-dihydro-2,2,4,6-tetramethyl-
• MLS000054501

• Inchi： 1S/C13H17N/c1-9-5-6-12-11(7-9)10(2)8-13(3,4)14-12/h5-8,14H,1-4H3
• InChI Key： DTMCOYOYXVFCKJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=CC=2C(C)=CC1(C)C

Computed Properties

• Exact Mass: 187.13621
• Monoisotopic Mass: 187.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 3.1

Experimental Properties

• Density: 0.944g/cm3
• Boiling Point: 284.4ºC at 760 mmHg
• Flash Point: 127.2ºC
• Refractive Index: 1.519
• PSA: 12.03
• LogP: 3.74040